Cas no 2308474-18-0 ((3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• CAS No: 2308474-18-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6265053
• PubChem ID: 165806494
• Update Time: 2025-06-10

(3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• EN300-1538337
• 2308474-18-0
• (3R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-2-22(23(28)27-13-7-8-16(14-27)24(29)30)26-25(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,2,7-8,13-15H2,1H3,(H,26,31)(H,29,30)/t16-,22?/m1/s1
• InChI Key： DBQNZQVQRQCGML-XESZBRCGSA-N
• SMILES： O(C(NC(CC)C(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

Recent Advances in the Study of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS: 2308474-18-0)

The compound (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS: 2308474-18-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid as a key intermediate in the synthesis of peptide-based therapeutics. The compound's unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-3-carboxylic acid moiety, make it a versatile building block for the development of novel bioactive molecules. Researchers have successfully utilized this compound in solid-phase peptide synthesis (SPPS) to create peptides with enhanced stability and bioavailability.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating protein-protein interactions (PPIs) involved in cancer progression. The study revealed that derivatives of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid could selectively inhibit the binding of oncogenic proteins, thereby suppressing tumor growth in vitro and in vivo. These findings open new avenues for the development of targeted cancer therapies.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent research has shown that (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid can cross the blood-brain barrier (BBB) and exhibit neuroprotective effects in models of Alzheimer's disease. The compound's ability to chelate metal ions and reduce oxidative stress has been identified as a key mechanism underlying its therapeutic effects.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS: 2308474-18-0) represents a promising scaffold for the development of next-generation therapeutics. Its versatility in drug design and its demonstrated biological activities make it a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies will likely explore its applications in other disease areas and further elucidate its mechanisms of action.